{4-[Benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazin-2-yl}(piperidino)methanone

• IUPAC Name: [4-[benzyl(methyl)amino]-6-methylpyrazolo[1,5-a]pyrazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H25N5O/c1-16-14-26-19(13-18(23-26)21(27)25-11-7-4-8-12-25)20(22-16)24(2)15-17-9-5-3-6-10-17/h3,5-6,9-10,13-14H,4,7-8,11-12,15H2,1-2H3
• InChI Key: NPKFMABVXFLDBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)N3CCCCC3)C(=N1)N(C)CC4=CC=CC=C4
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzyl group, a methylamino group, a pyrazolo[1,5-a]pyrazin-2-yl group, and a piperidino group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds often participate in reactions like oxidation, reduction, and various types of substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further studying its properties, developing methods for its synthesis, and exploring its potential applications. For example, it could be studied as a potential pharmaceutical compound, or its chemical properties could be exploited for use in materials science.